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Compound of Interest

Compound Name: AC-P-Bromo-DL-phe-OH

Cat. No.: B556362

Essential Safety and Handling Guide for AC-P-
Bromo-DL-phe-OH

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of AC-P-Bromo-DL-phe-OH, ensuring laboratory
safety and procedural integrity.

This document provides critical safety and logistical information for the handling of AC-P-
Bromo-DL-phe-OH (Acetyl-4-bromo-DL-phenylalanine), a key reagent in pharmaceutical
development and biochemical research. Adherence to these guidelines is essential for
minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Safety Data

AC-P-Bromo-DL-phe-OH is classified as harmful if swallowed and may cause skin, eye, and
respiratory irritation. The following table summarizes the key hazard information.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling AC-P-Bromo-DL-

phe-OH to prevent exposure.

Specifications and

PPE Category Item .
Recommendations
Must be chemical splash-proof
Eye and Face Protection Safety Goggles and conform to EN 166 or

ANSI 787.1 standards.

Face Shield

Recommended in addition to
goggles when there is a

significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always consult
the manufacturer's chemical

resistance data.

Body Protection

Laboratory Coat

A standard, full-buttoned

laboratory coat is required.

Respiratory Protection

Fume Hood

All handling of solid and
solutions of AC-P-Bromo-DL-
phe-OH must be conducted in

a certified chemical fume hood.
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Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling AC-P-Bromo-DL-phe-OH is crucial for safety and
experimental accuracy.

Experimental Workflow

Operational Workflow for Handling AC-P-Bromo-DL-phe-OH

1. Preparation
- Assemble all necessary equipment.
- Verify fume hood functionality.
- Don all required PPE.

2. Weighing
- Perform within the fume hood.
- Use a tared, sealed container to minimize dust.

'

3. Dissolution
- Add solvent to the solid slowly.
- Ensure adequate ventilation.

'

4. Reaction/Use
- Conduct all procedures within the fume hood.
- Monitor the reaction for any unexpected changes.

'

5. Decontamination
- Clean all glassware and surfaces thoroughly.

'

6. Waste Disposal
- Segregate and dispose of waste according to protocol.

'

7. Post-Handling
- Remove and dispose of PPE correctly.
- Wash hands thoroughly.
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Caption: A step-by-step workflow for the safe handling of AC-P-Bromo-DL-phe-OH.
Methodology:

o Preparation: Before handling the compound, ensure all necessary equipment, such as
glassware, spatulas, and solvents, are readily available. Verify that the chemical fume hood
is functioning correctly. Don all personal protective equipment as specified in the table
above.

e Weighing: All weighing of the solid AC-P-Bromo-DL-phe-OH must be performed inside a
chemical fume hood to prevent the inhalation of any airborne particles. Use a tared and
sealed container to minimize dust generation.

 Dissolution: When preparing solutions, slowly add the solvent to the solid compound. This
should also be carried out within the fume hood.

e Reaction and Use: All subsequent experimental procedures involving AC-P-Bromo-DL-phe-
OH must be conducted within the fume hood.

» Decontamination: After the procedure, decontaminate all glassware and surfaces that have
come into contact with the chemical using an appropriate solvent and cleaning agent.

o Waste Disposal: Segregate and dispose of all waste as outlined in the disposal plan below.

o Post-Handling: Carefully remove and properly dispose of contaminated gloves and any other
disposable PPE. Thoroughly wash your hands with soap and water.

Disposal Plan

Proper disposal of AC-P-Bromo-DL-phe-OH and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance. As a halogenated
organic compound, it requires special disposal procedures.

Disposal Workflow
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Disposal Workflow for AC-P-Bromo-DL-phe-OH

Waste Collection

1. Segregate Waste
- Separate halogenated waste from non-halogenated waste.

: l

2a. Solid Waste -

. . 2b. Liquid Waste

- Collect in a labeled, sealed container. . : ’ : , .

. C - Collect in a designated, sealed 'Halogenated Organic Waste' container.
- Includes contaminated PPE and weighing paper.

l l

3. Labeling
- Clearly label all waste containers with contents and hazard symbols.

:

4. Storage
- Store waste containers in a designated, well-ventilated area.

:

5. Final Disposal
- Arrange for pickup by certified hazardous waste disposal personnel.

Click to download full resolution via product page
Caption: A procedural diagram for the safe disposal of AC-P-Bromo-DL-phe-OH waste.
Methodology:

e Segregation: It is imperative to segregate halogenated organic waste from all other waste

streams.
e \Waste Collection:

o Solid Waste: Any solid AC-P-Bromo-DL-phe-OH, as well as contaminated items such as
weighing paper, gloves, and pipette tips, should be collected in a clearly labeled, sealed
container for solid halogenated waste.
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o Liquid Waste: Solutions containing AC-P-Bromo-DL-phe-OH should be collected in a
designated, sealed, and properly vented container specifically for "Halogenated Organic
Waste."

o Labeling: All waste containers must be clearly labeled with the full chemical name ("AC-P-
Bromo-DL-phe-OH" or "Acetyl-4-bromo-DL-phenylalanine”), the primary hazard (e.qg.,
"Toxic," "Irritant"), and the appropriate hazard symbols.

o Storage: Store waste containers in a designated and well-ventilated satellite accumulation
area, away from incompatible materials.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's certified hazardous waste management service. Never dispose of AC-P-Bromo-
DL-phe-OH down the drain.

« To cite this document: BenchChem. [Personal protective equipment for handling AC-P-
Bromo-DL-phe-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556362#personal-protective-equipment-for-handling-
ac-p-bromo-dl-phe-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

